2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(3-methoxyphenyl)-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C23H30N2O2S/c1-27-21-8-5-6-19(14-21)15-23(26)24-16-18-10-12-25(13-11-18)17-20-7-3-4-9-22(20)28-2/h3-9,14,18H,10-13,15-17H2,1-2H3,(H,24,26)
• InChI Key: BZDDIFQZDOGJKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NCC2CCN(CC2)CC3=CC=CC=C3SC
• Molecular Formula: C23H30N2O2S
• Molecular Weight: 398.6 g/mol

Description

2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide, also known as MPMB, is a chemical compound that has been widely studied in scientific research. Synthesized in the laboratory, MPMB has been shown to have a variety of biochemical and physiological effects, making it an important tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide involves its binding to specific receptors in the brain and other tissues. It has a high affinity for the mu opioid receptor, which is involved in the regulation of pain. 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide also binds to dopamine receptors, which are involved in the regulation of reward pathways and addiction. The binding of 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide to these receptors leads to a variety of biochemical and physiological effects, including pain relief and changes in mood and behavior.
Biochemical and Physiological Effects:
2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide has a variety of biochemical and physiological effects that make it an important tool for scientific research. It has been shown to have a high affinity for the mu opioid receptor, which is involved in the regulation of pain. 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide has also been shown to have an effect on dopamine receptors, which are involved in the regulation of reward pathways and addiction. In addition, 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide has been shown to have effects on the immune system and inflammation, making it a potential tool for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide has several advantages for use in lab experiments. It has a high affinity for specific receptors, making it a useful tool for investigating the pharmacokinetics and pharmacodynamics of various drugs. 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide is also relatively stable and easy to handle, making it a convenient tool for scientific research. However, there are also limitations to the use of 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide in lab experiments. It is a complex molecule that requires expertise in organic chemistry for synthesis, and its effects on specific receptors may vary depending on the experimental conditions.

Future Directions

There are several future directions for research involving 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide. One area of interest is the development of new drugs that target specific receptors in the brain and other tissues. 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide could be used as a tool for investigating the pharmacokinetics and pharmacodynamics of these drugs. Another area of interest is the study of the immune system and inflammation, and the potential role of 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide in the treatment of various diseases. Overall, 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide is a valuable tool for scientific research and has the potential to contribute to the development of new drugs and treatments for a variety of conditions.

Synthesis Methods

The synthesis of 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction of 3-methoxyphenylboronic acid with 1-chloro-2-(methylthio)benzene in the presence of a palladium catalyst to produce 3-(methylthio)-2-(3-methoxyphenyl)phenylboronic acid. This intermediate is then reacted with 1-(piperidin-4-yl)methanamine and acetic anhydride to produce the final product, 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide. The synthesis of 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide is a complex process that requires careful attention to detail and safety precautions.

Scientific Research Applications

2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide has been used in a variety of scientific research applications, including the study of opioid receptors and pain management. It has been shown to have a high affinity for the mu opioid receptor, which is involved in the regulation of pain. 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide has also been used in the study of dopamine receptors and their role in addiction and reward pathways. In addition, 2-(3-methoxyphenyl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)acetamide has been used as a tool for investigating the pharmacokinetics and pharmacodynamics of various drugs.